Cas no 2228891-47-0 (O-{1-(4-phenylphenyl)cyclopropylmethyl}hydroxylamine)
O-{1-(4-phenylphenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-{1-(4-phenylphenyl)cyclopropylmethyl}hydroxylamine
- EN300-1861571
- 2228891-47-0
- O-{[1-(4-phenylphenyl)cyclopropyl]methyl}hydroxylamine
-
- Inchi: 1S/C16H17NO/c17-18-12-16(10-11-16)15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-9H,10-12,17H2
- InChI Key: CXTKPUJBAMDLEC-UHFFFAOYSA-N
- SMILES: O(CC1(C2C=CC(C3C=CC=CC=3)=CC=2)CC1)N
Computed Properties
- Exact Mass: 239.131014166g/mol
- Monoisotopic Mass: 239.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 35.2Ų
O-{1-(4-phenylphenyl)cyclopropylmethyl}hydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1861571-0.05g |
O-{[1-(4-phenylphenyl)cyclopropyl]methyl}hydroxylamine |
2228891-47-0 | 0.05g |
$1261.0 | 2023-09-18 | ||
| Enamine | EN300-1861571-0.1g |
O-{[1-(4-phenylphenyl)cyclopropyl]methyl}hydroxylamine |
2228891-47-0 | 0.1g |
$1320.0 | 2023-09-18 | ||
| Enamine | EN300-1861571-0.25g |
O-{[1-(4-phenylphenyl)cyclopropyl]methyl}hydroxylamine |
2228891-47-0 | 0.25g |
$1381.0 | 2023-09-18 | ||
| Enamine | EN300-1861571-0.5g |
O-{[1-(4-phenylphenyl)cyclopropyl]methyl}hydroxylamine |
2228891-47-0 | 0.5g |
$1440.0 | 2023-09-18 | ||
| Enamine | EN300-1861571-1.0g |
O-{[1-(4-phenylphenyl)cyclopropyl]methyl}hydroxylamine |
2228891-47-0 | 1g |
$1500.0 | 2023-06-02 | ||
| Enamine | EN300-1861571-2.5g |
O-{[1-(4-phenylphenyl)cyclopropyl]methyl}hydroxylamine |
2228891-47-0 | 2.5g |
$2940.0 | 2023-09-18 | ||
| Enamine | EN300-1861571-5.0g |
O-{[1-(4-phenylphenyl)cyclopropyl]methyl}hydroxylamine |
2228891-47-0 | 5g |
$4349.0 | 2023-06-02 | ||
| Enamine | EN300-1861571-10.0g |
O-{[1-(4-phenylphenyl)cyclopropyl]methyl}hydroxylamine |
2228891-47-0 | 10g |
$6450.0 | 2023-06-02 | ||
| Enamine | EN300-1861571-1g |
O-{[1-(4-phenylphenyl)cyclopropyl]methyl}hydroxylamine |
2228891-47-0 | 1g |
$1500.0 | 2023-09-18 | ||
| Enamine | EN300-1861571-5g |
O-{[1-(4-phenylphenyl)cyclopropyl]methyl}hydroxylamine |
2228891-47-0 | 5g |
$4349.0 | 2023-09-18 |
O-{1-(4-phenylphenyl)cyclopropylmethyl}hydroxylamine Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on O-{1-(4-phenylphenyl)cyclopropylmethyl}hydroxylamine
Research Brief on O-{1-(4-phenylphenyl)cyclopropylmethyl}hydroxylamine (CAS: 2228891-47-0)
O-{1-(4-phenylphenyl)cyclopropylmethyl}hydroxylamine (CAS: 2228891-47-0) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of therapeutics targeting various diseases, including inflammatory disorders, neurodegenerative conditions, and cancer. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.
The compound's unique structure, featuring a cyclopropylmethyl group linked to a hydroxylamine moiety and a biphenyl system, suggests its potential as a versatile scaffold for drug design. Recent synthetic approaches have optimized the production of O-{1-(4-phenylphenyl)cyclopropylmethyl}hydroxylamine, with improvements in yield and purity. These advancements are critical for scaling up production and facilitating further pharmacological evaluations.
In vitro and in vivo studies have demonstrated that O-{1-(4-phenylphenyl)cyclopropylmethyl}hydroxylamine exhibits promising biological activities. For instance, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual inhibitor for treating inflammatory diseases. Additionally, preliminary data indicate that the compound may modulate oxidative stress pathways, which could be relevant for neurodegenerative diseases like Alzheimer's and Parkinson's.
Recent research has also explored the compound's role in cancer therapy. Studies have reported that O-{1-(4-phenylphenyl)cyclopropylmethyl}hydroxylamine can induce apoptosis in certain cancer cell lines, possibly through the activation of pro-apoptotic proteins and the inhibition of anti-apoptotic factors. These results, while preliminary, highlight the compound's potential as a chemotherapeutic agent or adjuvant therapy.
Despite these promising findings, challenges remain in the development of O-{1-(4-phenylphenyl)cyclopropylmethyl}hydroxylamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Researchers are currently investigating structural modifications to enhance the compound's pharmacokinetic properties while retaining its biological activity.
In conclusion, O-{1-(4-phenylphenyl)cyclopropylmethyl}hydroxylamine (CAS: 2228891-47-0) represents a promising candidate for further development in the pharmaceutical industry. Its multifaceted biological activities and potential applications in treating various diseases make it a compound of significant interest. Continued research efforts are essential to fully elucidate its mechanisms of action and optimize its therapeutic potential.
2228891-47-0 (O-{1-(4-phenylphenyl)cyclopropylmethyl}hydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)